![molecular formula C10H12N4OS B1269306 3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide CAS No. 147992-87-8](/img/structure/B1269306.png)
3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide
Overview
Description
“3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide” is a chemical compound with the molecular formula C10H12N4OS . It has been the subject of various studies due to its potential biological activity .
Synthesis Analysis
The synthesis of this compound has been described in the literature. For instance, a noncatalyzed, regio- and stereoselective hypochlorite oxidation of 3-aminothieno[2,3-b]pyridine-2-carboxamides has been presented . The oxidation proceeded by different mechanistic pathways, and different products were formed, depending on the nature of solvents used .Chemical Reactions Analysis
The chemical reactions involving “3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide” have been studied. One notable reaction is the oxidative dimerization of the compound . This reaction was found to proceed via different mechanistic pathways, leading to different products depending on the solvent used .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide” include a density of 1.4±0.1 g/cm3, boiling point of 472.2±40.0 °C at 760 mmHg, and a flash point of 239.4±27.3 °C . It has 5 H-bond acceptors, 4 H-bond donors, and 2 freely rotating bonds .Scientific Research Applications
Oxidative Dimerization
This compound has been studied for its unusual oxidative dimerization properties. Researchers have found that the noncatalyzed, regio- and stereoselective hypochlorite oxidation of this molecule can proceed via different mechanistic pathways, leading to various dimeric structures depending on the solvent used . This property is significant for creating new molecules with potential applications in material science and pharmaceuticals.
Biological Activity
The thieno[2,3-b]pyridine scaffold is known for its biological activity. Derivatives of this compound have been identified as selective inhibitors of plasmodial glycogen synthase kinase-3, which is crucial for the development of new antimalarial therapies . Additionally, they have shown potential as inhibitors of bacterial histidine kinase autophosphorylation, which could lead to new antibacterial agents.
Heat Shock Protein Inhibition
Compounds in this class have been reported to inhibit heat shock protein Hsp90 . This is particularly relevant in cancer research, as Hsp90 inhibitors can potentially destabilize several oncogenic client proteins, leading to cancer cell death.
Serine/Threonine Kinase Inhibition
The inhibition of serine/threonine kinase B-Raf is another application of this compound . B-Raf inhibitors are a class of anticancer drugs, and the ability to modulate this enzyme’s activity could lead to the development of new treatments for melanoma and other cancers.
TGF-βR1 Modulation
The compound has been associated with the modulation of TGF-βR1 . This receptor is involved in numerous cellular processes, including cell growth and differentiation. Modulating its activity can have therapeutic implications in diseases such as fibrosis and cancer.
Prion Disease Research
It has also been identified as an inhibitor of infectious prion isoform PrP Sc replication . This application is particularly important in the study of prion diseases, which are currently incurable and fatal.
Future Directions
The future directions for research on “3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide” could include further exploration of its synthesis, chemical reactions, and potential biological activity. Given the interesting properties of related compounds, it may also be worthwhile to investigate its potential as a therapeutic agent .
properties
IUPAC Name |
3-amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4OS/c1-14(2)5-3-4-13-10-6(5)7(11)8(16-10)9(12)15/h3-4H,11H2,1-2H3,(H2,12,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APQCIRNWAACMSD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C2C(=C(SC2=NC=C1)C(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701184614 |
Source
|
| Record name | 3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701184614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide | |
CAS RN |
147992-87-8 |
Source
|
| Record name | 3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=147992-87-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Amino-4-(dimethylamino)thieno[2,3-b]pyridine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701184614 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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